Cas no 376625-32-0 (3-bromo-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide)

• Product Name: 3-bromo-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide
• CAS No: 376625-32-0
• MF: C₁₈H₁₃BrN₂OS
• MW: 385.277621984482
• CID: 5976679
• PubChem ID: 3701636
• Update Time: 2025-05-20

3-bromo-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide
• 3-bromo-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)benzamide
• Benzamide, 3-bromo-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-
• 3-bromo-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• 376625-32-0
• AB00667115-01
• 3-bromo-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)benzamide
• AKOS024575059
• F0214-0106

• Inchi： 1S/C18H13BrN2OS/c19-13-6-3-5-12(10-13)17(22)21-18-20-16-14-7-2-1-4-11(14)8-9-15(16)23-18/h1-7,10H,8-9H2,(H,20,21,22)
• InChI Key： ZNCMFAMNVVDUKL-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=C(C=CC=C3)CCC=2S1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 383.99320g/mol
• Monoisotopic Mass: 383.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-bromo-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}benzamide

3-Bromo-N-{4H,5H-Naphtho[1,2-d][1,3]Thiazol-2-Yl}Benzamide: A Comprehensive Overview

The compound with CAS No. 376625-32-0, commonly referred to as 3-bromo-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}benzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials. In this article, we delve into the properties, synthesis methods, and recent advancements related to this compound.

Structural Analysis and Synthesis

The molecular structure of 3-bromo-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}benzamide is characterized by a naphthothiazole ring system fused with a benzene ring. The presence of a bromine atom at the 3-position of the benzene ring introduces unique electronic properties to the molecule. This structure is synthesized through a series of carefully designed organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity.

Applications in Drug Discovery

One of the most promising applications of this compound lies in its potential as a drug candidate. The naphthothiazole moiety is known for its ability to interact with various biological targets, making it a valuable component in medicinal chemistry. Researchers have explored its activity against several disease models, including cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that 3-bromo-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}benzamide exhibits selective inhibition of certain kinase enzymes associated with tumor growth.

Role in Materials Science

Beyond its biological applications, this compound has also found relevance in materials science. The aromaticity and conjugation within its structure make it an attractive candidate for use in organic electronics. Recent research has investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. Its ability to emit light under specific conditions suggests that it could be used in next-generation display technologies.

Synthesis Optimization and Scalability

The synthesis of CAS No. 376625-32-0 involves multiple steps that require precise control over reaction conditions. A key challenge has been achieving high yields while maintaining the integrity of the naphthothiazole ring system. To address this, chemists have explored alternative reagents and catalysts that can facilitate the reaction under milder conditions. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while improving product quality.

Environmental Considerations

In addition to its technical applications, researchers have also evaluated the environmental impact of this compound. Studies have focused on its biodegradability and toxicity profiles to ensure that it can be safely used in various industrial processes. Preliminary results indicate that 3-bromo-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}benzamide exhibits low toxicity towards aquatic organisms under controlled conditions.

Future Directions

The future of CAS No. 376625-32-0 looks promising as researchers continue to explore its diverse applications. Ongoing studies aim to further elucidate its mechanism of action at the molecular level and identify new areas where it can be utilized effectively. Collaborative efforts between chemists and biologists are expected to unlock new possibilities for this compound in both therapeutic and technological domains.

Conclusion

In summary, 3-bromo-N-{4H